Cas no 2095410-67-4 (2-(5-chloro-6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(5-chloro-6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride
• CAS No: 2095410-67-4
• MDL: MFCD30730486
• CID: 4637691
• PubChem ID: 21071576
• Update Time: 2025-06-07

2-(5-chloro-6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride

• MDL： MFCD30730486

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 2-(5-chloro-6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride

Introduction to 2-(5-chloro-6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride (CAS No. 2095410-67-4)

2-(5-chloro-6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride, with the CAS number 2095410-67-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the indole derivatives family, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of both chloro and fluoro substituents in its molecular structure enhances its pharmacological properties, making it a valuable candidate for further research and development.

The molecular structure of 2-(5-chloro-6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride consists of a benzene ring fused with a pyrrole ring, forming the indole core. This core is further modified by the introduction of a chloro group at the 5-position and a fluoro group at the 6-position, along with an amine substituent at the 3-position. These modifications contribute to the compound's unique chemical and biological properties, making it an attractive target for medicinal chemists.

In recent years, indole derivatives have been extensively studied for their potential in treating various diseases, including cancer, inflammation, and infectious diseases. The chloro and fluoro substituents in 2-(5-chloro-6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride are known to enhance the compound's binding affinity to biological targets, thereby improving its efficacy. This has led to numerous studies exploring its potential as a lead compound for drug development.

One of the most promising applications of this compound is in oncology. Recent research has shown that indole derivatives can inhibit the growth of various cancer cells by interfering with key signaling pathways involved in tumor progression. The specific arrangement of functional groups in 2-(5-chloro-6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride makes it particularly effective in targeting enzymes such as kinases and transcription factors that are overexpressed in cancer cells.

The compound's ability to cross the blood-brain barrier also makes it a potential candidate for treating neurological disorders. Studies have indicated that indole derivatives can modulate neurotransmitter levels and protect against neurodegeneration. The presence of both chloro and fluoro groups enhances its ability to interact with neurological targets, providing a rationale for its investigation in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its applications in oncology and neurology, 2-(5-chloro-6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride has shown promise in treating inflammatory diseases. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. The compound's ability to inhibit pro-inflammatory cytokines and enzymes has been demonstrated in preclinical studies, suggesting its potential as an anti-inflammatory agent.

The synthesis of 2-(5-chloro-6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chloro and fluoro substituents necessitates the use of specialized reagents and conditions to achieve regioselective functionalization. Despite these challenges, advances in synthetic methodologies have made it possible to produce this compound on a scalable basis.

The pharmacokinetic properties of 2-(5-chloro-6-fluoro-1H-indol-3-ylenethanamidine hydrochloride are also an area of active research. Understanding how the body processes this compound is crucial for optimizing its therapeutic efficacy. Studies have shown that it exhibits good oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for clinical use if further optimized.

In conclusion, 2-(5-chloro-octahydroindolyl)-N,N-dimethylpropanediamine hydrochloride is a versatile compound with significant potential in pharmaceutical applications. Its unique molecular structure, characterized by the presence of both chloro and fluoro substituents, contributes to its diverse biological activities. Further research is warranted to fully explore its therapeutic potential across various disease areas.